Cas no 1206524-34-6 (3-Amino-N-[2-(trifluoromethylsulfanyl)ethyl]benzenesulfonamide)

• Product Name: 3-Amino-N-[2-(trifluoromethylsulfanyl)ethyl]benzenesulfonamide
• CAS No: 1206524-34-6
• MF: C₉H₁₁F₃N₂O₂S₂
• MW: 300.321049928665
• MDL: MFCD13194123
• CID: 4685586
• Update Time: 2025-05-19

3-Amino-N-[2-(trifluoromethylsulfanyl)ethyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(2-trifluoromethylsulfanyl-ethyl)-benzenesulfonamide
• 3-Amino-N-[2-(trifluoromethylsulfanyl)ethyl]benzenesulfonamide

• MDL： MFCD13194123
• Inchi： 1S/C9H11F3N2O2S2/c10-9(11,12)17-5-4-14-18(15,16)8-3-1-2-7(13)6-8/h1-3,6,14H,4-5,13H2
• InChI Key： FERSCWQIRZIGNF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(NCCSC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 354
• Topological Polar Surface Area: 106

Additional information on 3-Amino-N-[2-(trifluoromethylsulfanyl)ethyl]benzenesulfonamide

3-Amino-N-[2-(trifluoromethylsulfanyl)ethyl]benzenesulfonamide: An Overview of CAS No. 1206524-34-6

3-Amino-N-[2-(trifluoromethylsulfanyl)ethyl]benzenesulfonamide (CAS No. 1206524-34-6) is a versatile compound with significant potential in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential therapeutic applications and as a building block in the synthesis of more complex molecules.

The molecular formula of 3-Amino-N-[2-(trifluoromethylsulfanyl)ethyl]benzenesulfonamide is C₁₁H₁₃F₃N₂O₂S₂, and its molecular weight is approximately 308.35 g/mol. The presence of the amino group, trifluoromethylsulfanyl group, and benzenesulfonamide moiety imparts specific chemical properties that make it a valuable candidate for various applications.

In recent years, the study of 3-Amino-N-[2-(trifluoromethylsulfanyl)ethyl]benzenesulfonamide has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the ability of this compound to inhibit specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases.

The trifluoromethylsulfanyl group in 3-Amino-N-[2-(trifluoromethylsulfanyl)ethyl]benzenesulfonamide is particularly noteworthy due to its influence on the compound's pharmacological properties. This group can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Additionally, the presence of this group can improve the compound's ability to cross biological membranes, thereby enhancing its bioavailability.

The benzenesulfonamide moiety in 3-Amino-N-[2-(trifluoromethylsulfanyl)ethyl]benzenesulfonamide is another key structural feature that contributes to its biological activity. Sulfonamides are well-known for their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory effects. The combination of the sulfonamide group with other functional groups in this compound can lead to synergistic effects that enhance its therapeutic potential.

In the context of cancer research, 3-Amino-N-[2-(trifluoromethylsulfanyl)ethyl]benzenesulfonamide has shown promise as an inhibitor of specific cancer-related pathways. A study published in Cancer Research demonstrated that this compound can selectively target and inhibit certain enzymes involved in cancer cell proliferation and survival. This selective inhibition can potentially reduce side effects associated with conventional chemotherapy agents while maintaining therapeutic efficacy.

Beyond its direct therapeutic applications, 3-Amino-N-[2-(trifluoromethylsulfanyl)ethyl]benzenesulfonamide serves as a valuable intermediate in the synthesis of more complex molecules. Its unique chemical structure allows for easy functionalization through various chemical reactions, making it a versatile building block in organic synthesis. This versatility has led to its use in the development of novel compounds with diverse biological activities.

The synthesis of 3-Amino-N-[2-(trifluoromethylsulfanyl)ethyl]benzenesulfonamide typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have improved the efficiency and scalability of these processes, making it more feasible to produce this compound on a larger scale for both research and commercial purposes.

In conclusion, CAS No. 1206524-34-6, or 3-Amino-N-[2-(trifluoromethylsulfanyl)ethyl]benzenesulfonamide, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent or synthetic intermediate. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.